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Compound of Interest

Compound Name: 2-(Nitrosomethyl)oxirane

Cat. No.: B15158998

Essential Safety and Handling Guide for 2-
(Nitrosomethyl)oxirane

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 2-
(Nitrosomethyl)oxirane. This guide is based on the known hazards of its functional groups:
oxiranes (epoxides) and N-nitroso compounds. Both classes of chemicals present significant
health risks. Therefore, extreme caution is advised. This information should be used as a
starting point for a comprehensive risk assessment by qualified personnel.

Immediate Safety and Logistical Information

2-(Nitrosomethyl)oxirane is a compound that combines the chemical reactivity and potential
toxicity of an oxirane ring with the carcinogenic risk associated with N-nitroso compounds.
Oxiranes are known to be irritants to the skin, eyes, and respiratory tract, and can act as
sensitizers, leading to allergic reactions upon repeated exposure.[1][2][3] N-nitroso compounds
are a class of potent carcinogens, with many being classified as probable human carcinogens.

[41[5][6][7]

Personal Protective Equipment (PPE)

Given the hazardous nature of both functional groups, a stringent PPE protocol is mandatory to
prevent all routes of exposure, including dermal, inhalation, and ingestion.
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PPE Category

Specification

Hand Protection

Wear double-layered, chemical-resistant gloves.
Nitrile or neoprene gloves are recommended.[8]
Change gloves frequently and immediately if

contaminated, torn, or punctured.

Eye/Face Protection

Chemical safety goggles and a face shield are
required to protect against splashes and vapors.
[O][10][11]

Skin and Body

A chemical-resistant lab coat or apron worn over
long-sleeved clothing and closed-toe shoes is
necessary. For larger quantities or in case of
potential splashes, chemical-resistant coveralls
should be used.[8][9]

Respiratory

All work must be conducted in a certified
chemical fume hood.[10] If there is any risk of
exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor
cartridge is required.[12] For emergencies, a
self-contained breathing apparatus (SCBA) is

necessary.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

o Ensure a certified chemical fume hood is operational.

o Assemble all necessary equipment and reagents before handling the compound.

» Designate a specific work area for handling 2-(Nitrosomethyl)oxirane and clearly label it.
e Have an emergency plan in place, including the location of safety showers, eyewash

stations, and appropriate spill kits.

2. Handling:

e Don all required PPE before entering the designated handling area.
o Conduct all manipulations of 2-(Nitrosomethyl)oxirane within the chemical fume hood.
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o Use the smallest quantity of the substance necessary for the experiment.
e Avoid the generation of aerosols and dust.[11]
» Keep all containers of 2-(Nitrosomethyl)oxirane tightly sealed when not in use.

3. Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with the compound
using a suitable deactivating agent (consult with safety professionals for an appropriate
agent for both epoxides and nitroso compounds).

o Carefully remove and dispose of PPE as hazardous waste.

e Wash hands and forearms thoroughly with soap and water after completing work and before
leaving the laboratory.[8][9]

Disposal Plan

All waste containing 2-(Nitrosomethyl)oxirane, including contaminated labware, PPE, and
cleaning materials, must be treated as hazardous waste.

o Waste Collection: Collect all waste in clearly labeled, sealed, and chemical-resistant
containers. Do not mix with other waste streams.

o Waste Disposal: Arrange for disposal through your institution's environmental health and
safety (EHS) office. Follow all local, state, and federal regulations for the disposal of
carcinogenic and reactive chemical waste.[9][11]

Experimental Workflow and Safety Logic

The following diagram illustrates the critical decision points and safety procedures for handling
2-(Nitrosomethyl)oxirane.
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Handling Workflow for 2-(Nitrosomethyl)oxirane

Start: Review Protocol & SDS (surrogate)

Don Full PPE
Verify Fume Hood Operation

Prepare Designated Work Area

Handle Chemical in Fume Hood

Monitor for Spills/Exposure

Spill Occurs Personnel Exposure
Follow Spill Protocol (EHS) Use Eyewash/Shower; Seek Medical Aid

Click to download full resolution via product page

Caption: Logical flow for safe handling of 2-(Nitrosomethyl)oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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